Orsellinic acid Orsellinic acid O-orsellinic acid is a dihydroxybenzoic acid that is 2,4-dihydroxybenzoic acid in which the hydrogen at position 6 is replaced by a methyl group. It has a role as a metabolite. It is a dihydroxybenzoic acid and a member of resorcinols. It is a conjugate acid of an o-orsellinate.
Brand Name: Vulcanchem
CAS No.: 480-64-8
VCID: VC0149530
InChI: InChI=1S/C8H8O4/c1-4-2-5(9)3-6(10)7(4)8(11)12/h2-3,9-10H,1H3,(H,11,12)
SMILES: CC1=CC(=CC(=C1C(=O)O)O)O
Molecular Formula: C8H8O4
Molecular Weight: 168.15 g/mol

Orsellinic acid

CAS No.: 480-64-8

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VCID: VC0149530

Molecular Formula: C8H8O4

Molecular Weight: 168.15 g/mol

Orsellinic acid - 480-64-8

CAS No. 480-64-8
Product Name Orsellinic acid
Molecular Formula C8H8O4
Molecular Weight 168.15 g/mol
IUPAC Name 2,4-dihydroxy-6-methylbenzoic acid
Standard InChI InChI=1S/C8H8O4/c1-4-2-5(9)3-6(10)7(4)8(11)12/h2-3,9-10H,1H3,(H,11,12)
Standard InChIKey AMKYESDOVDKZKV-UHFFFAOYSA-N
SMILES CC1=CC(=CC(=C1C(=O)O)O)O
Canonical SMILES CC1=CC(=CC(=C1C(=O)O)O)O
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Description O-orsellinic acid is a dihydroxybenzoic acid that is 2,4-dihydroxybenzoic acid in which the hydrogen at position 6 is replaced by a methyl group. It has a role as a metabolite. It is a dihydroxybenzoic acid and a member of resorcinols. It is a conjugate acid of an o-orsellinate.
Synonyms orsellinic acid
PubChem Compound 68072
Last Modified Nov 11 2021
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